2-Allyloxy-4-methoxynitrobenzene

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 4-methoxy-1-nitro-2-prop-2-enoxybenzene
• InChI: InChI=1S/C10H11NO4/c1-3-6-15-10-7-8(14-2)4-5-9(10)11(12)13/h3-5,7H,1,6H2,2H3
• InChI Key: LSQMELDVAQQMJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)[N+](=O)[O-])OCC=C

Description

2-Allyloxy-4-methoxynitrobenzene is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.88 g of 5-methoxy-2-nitrophenol was dissolved in 20 ml of N,N-dimethylformamide. Thereafter, 1.53 g of potassium carbonate and 1.03 ml of allyl bromide were successively added to the reaction solution. After the disappearance of materials had been confirmed, water and ethyl acetate were added to the reaction solution, so as to separate an organic layer. The obtained organic layer was washed with water and a saturated sodium chloride solution, and then dried over anhydrous magnesium sulfate. After removing the drying agent by filtration, the organic layer was concentrated under a reduced pressure, and the residue was then purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain 2.09 g of the subject compound.